Cas no 2248369-61-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-fluorophenyl)methyl]-1,3-thiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-fluorophenyl)methyl]-1,3-thiazole-4-carboxylate
• CAS No: 2248369-61-9
• MF: C₁₉H₁₁FN₂O₄S
• MW: 382.365046739578
• CID: 6353770
• PubChem ID: 165732441
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-fluorophenyl)methyl]-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-fluorophenyl)methyl]-1,3-thiazole-4-carboxylate
• EN300-6520902
• 2248369-61-9

• Inchi： 1S/C19H11FN2O4S/c20-12-5-3-4-11(8-12)9-16-21-15(10-27-16)19(25)26-22-17(23)13-6-1-2-7-14(13)18(22)24/h1-8,10H,9H2
• InChI Key： UPQRQCLQBPQBKB-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 382.04235617g/mol
• Monoisotopic Mass: 382.04235617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-fluorophenyl)methyl]-1,3-thiazole-4-carboxylate

Exploring the Chemical Properties and Applications of CAS No 2248369-61-9: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-[(3-Fluorophenyl)Methyl]-1,3-Thiazole-4-Carboxylate

The compound with CAS No 2248369-61-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[ (3-fluorophenyl)methyl ] -1,3-thiazole -4-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and synthetic versatility.

Thiazoles, a heterocyclic compound class containing sulfur and nitrogen atoms in a five-membered ring structure, have been extensively studied for their role in drug discovery. The presence of a thiazole moiety in this compound suggests potential anti-inflammatory, antimicrobial, or anticancer properties. Recent studies have highlighted the importance of thiazole derivatives in modulating cellular pathways associated with chronic diseases.

The isoindole ring system in this compound adds another layer of complexity and functionality. Isoindoles are known for their stability and ability to participate in various chemical reactions, making them valuable intermediates in organic synthesis. The dioxo group attached to the isoindole ring further enhances the compound's reactivity and selectivity in biochemical environments.

The fluorophenyl substituent on the methyl group introduces electronic effects that can influence the compound's pharmacokinetic properties. Fluorine substitution is often used to improve drug-like qualities such as lipophilicity and metabolic stability. This modification could potentially enhance the bioavailability of the compound when used as a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. Using techniques such as molecular docking and quantum mechanics modeling, scientists can identify potential binding sites on target proteins and assess the likelihood of therapeutic efficacy.

In terms of synthesis, this compound likely involves multi-step reactions combining thiazole formation with isoindole chemistry. The construction of such a molecule would require careful control over reaction conditions to ensure high yield and purity. The use of protecting groups and catalytic systems may play a crucial role in achieving the desired stereochemistry and regioselectivity.

The application of this compound could span across several fields including pharmaceuticals, agrochemicals, and materials science. Its unique structure may make it suitable for use as a building block in more complex molecules or as an active ingredient in drug formulations.

In conclusion, CAS No 2248369–61–9, or 1,3-dioxo–[...]–carboxylate, represents an exciting advancement in organic chemistry with promising prospects for future research and development.